(S)-N-benzyl-2-hydroxy-2-phenylacetamide

• IUPAC Name: (2S)-N-benzyl-2-hydroxy-2-phenylacetamide
• InChI: InChI=1S/C15H15NO2/c17-14(13-9-5-2-6-10-13)15(18)16-11-12-7-3-1-4-8-12/h1-10,14,17H,11H2,(H,16,18)/t14-/m0/s1
• InChI Key: PBBKIPKCSOHKOQ-AWEZNQCLSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C(C2=CC=CC=C2)O
• Isomeric SMILES: C1=CC=C(C=C1)CNC(=O)[C@H](C2=CC=CC=C2)O
• Molecular Formula: C15H15NO2
• Molecular Weight: 241.28 g/mol

Description

(S)-N-benzyl-2-hydroxy-2-phenylacetamide is a useful research compound. Its molecular formula is C15H15NO2 and its molecular weight is 241.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry and Catalysis

(S)-N-benzyl-2-hydroxy-2-phenylacetamide, and its derivatives play a significant role in synthetic chemistry. Mijin et al. (2008) reported the efficient benzylation of N-phenyl-2-phenylacetamide under microwave irradiation, indicating its usefulness in enhancing reaction rates and yields in organic synthesis (Mijin et al., 2008). Similarly, the work by Wang et al. (2020) presented a nickel-catalyzed formal aminocarbonylation of secondary benzyl chlorides with isocyanides, producing α-substituted phenylacetamide, which is synthetically challenging via traditional methods, underlining its potential in creating complex molecular architectures (Wang et al., 2020).

Pharmacology and Medicinal Chemistry

In the realm of pharmacology and medicinal chemistry, the derivatives of (S)-N-benzyl-2-hydroxy-2-phenylacetamide have been explored for their potential medicinal properties. Ertan et al. (2007) synthesized a series of N-(2-hydroxy-4(or 5)-nitro/aminophenyl)benzamides and phenylacetamides and evaluated them for their antimicrobial activities, demonstrating broad-spectrum activity against various microorganisms (Ertan et al., 2007). Additionally, Bezençon et al. (2017) discovered and characterized N-(1-benzyl-1H-pyrazol-3-yl)-2-phenylacetamide derivatives as potent, selective T-type calcium channel blockers, highlighting their potential in treating generalized epilepsies (Bezençon et al., 2017).

Phytochemical Research

Phytochemical investigations have also identified the presence and importance of (S)-N-benzyl-2-hydroxy-2-phenylacetamide derivatives. Khalil (2006) reported the isolation of benzylamides, including N-benzyl-2-phenylacetamide, from the stems of Salvadora persica, indicating its natural occurrence and potential bioactivities (Khalil, 2006).

Spectroscopy and Molecular Analysis

The compound and its derivatives have also been subject to spectroscopic analysis to understand their molecular structure and properties. Klasinc et al. (2009) conducted photoelectron spectroscopy on benzene-containing amides, including N-phenylacetamide, to analyze their electronic structure and emphasize the role of the benzene ring in biological activity (Klasinc et al., 2009).